Cas no 150126-09-3 (1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose)

1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose is a specialized carbohydrate derivative with a rigid bicyclic structure, featuring a benzylidene-protected glucopyranosyl moiety. This compound is particularly valuable in synthetic carbohydrate chemistry due to its dual anhydride functionality, which enhances reactivity in glycosylation and ring-opening reactions. The benzylidene group provides selective protection, enabling controlled functionalization at the 4,6-positions. Its β-D-mannopyranose core is useful for constructing complex oligosaccharides and glycoconjugates with precise stereochemistry. The compound’s stability and well-defined reactivity make it a versatile intermediate for pharmaceutical and biochemical research, particularly in the development of glycosidase inhibitors and carbohydrate-based therapeutics.
1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose structure
150126-09-3 structure
Product Name:1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose
CAS No:150126-09-3
MF:C19H22O9
MW:394.37
CID:5091904
Update Time:2025-06-08

1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose
    • Inchi: 1S/C19H22O9/c20-11-12(21)18(28-14-10-7-23-19(25-10)16-15(14)26-16)24-9-6-22-17(27-13(9)11)8-4-2-1-3-5-8/h1-5,9-21H,6-7H2/t9-,10-,11-,12-,13-,14-,15+,16+,17?,18+,19-/m1/s1
    • InChI Key: LYXNVXVKRZBOEZ-WBNAYQFQSA-N
    • SMILES: C1C=C(C=CC=1)C1O[C@@]2([C@@]([H])(CO1)O[C@]([H])([C@H](O)[C@H]2O)O[C@H]1[C@@H]2O[C@@H]2[C@H]2O[C@@H]1CO2)[H]

1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
BICL2199-50mg
1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-?-D-glucopyranosyl)-?-D-mannopyranose
150126-09-3
50mg
£222.00 2025-02-22
Apollo Scientific
BICL2199-100mg
1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-?-D-glucopyranosyl)-?-D-mannopyranose
150126-09-3
100mg
£356.00 2025-02-22
Apollo Scientific
BICL2199-250mg
1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-?-D-glucopyranosyl)-?-D-mannopyranose
150126-09-3
250mg
£702.00 2025-02-22

Additional information on 1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose

Comprehensive Overview of 1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose (CAS No. 150126-09-3)

1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose (CAS No. 150126-09-3) is a specialized carbohydrate derivative with significant applications in pharmaceutical research, glycoscience, and synthetic chemistry. This compound belongs to the class of anhydro sugars, which are known for their unique structural properties and reactivity. The presence of a benzylidene-protected glucopyranosyl moiety enhances its stability and makes it a valuable intermediate in the synthesis of complex oligosaccharides and glycoconjugates.

In recent years, the demand for glycosylation reagents and protected sugar derivatives has surged due to their role in drug discovery and vaccine development. Researchers are particularly interested in compounds like 1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose because of their ability to serve as building blocks for glycoconjugate vaccines and biologically active glycans. The compound's CAS No. 150126-09-3 is frequently searched in academic databases and chemical catalogs, reflecting its importance in cutting-edge research.

The structural complexity of 1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose offers opportunities for selective functionalization, making it a versatile tool for stereoselective synthesis. Its anhydro bridges and benzylidene protection provide chemists with precise control over reactivity, enabling the construction of tailored carbohydrate architectures. This aligns with the growing trend in precision medicine and personalized therapeutics, where customized glycans play a pivotal role.

From an industrial perspective, the compound's synthesis and scalability are topics of interest. Advances in green chemistry and catalytic methods have streamlined the production of such derivatives, reducing waste and improving yields. The CAS No. 150126-09-3 is often associated with discussions on sustainable chemical processes, as researchers seek eco-friendly routes to synthesize high-value intermediates.

In summary, 1,6:2,3-Dianhydro-4-O-(4,6-O-benzylidene-β-D-glucopyranosyl)-β-D-mannopyranose (CAS No. 150126-09-3) is a compound of immense scientific and industrial relevance. Its applications span from glycobiology to drug development, and its unique structure continues to inspire innovations in synthetic chemistry. As the field of glycoscience evolves, this compound will undoubtedly remain a focal point for researchers and manufacturers alike.

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